Cas no 2034336-67-7 (N2-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-N4,N4-dimethylpyrimidine-2,4-diamine)

• Product Name: N2-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-N4,N4-dimethylpyrimidine-2,4-diamine
• CAS No: 2034336-67-7
• MF: C₁₅H₂₀F₂N₆O
• MW: 338.355709075928
• CID: 5468033
• Update Time: 2025-05-20

N2-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-N4,N4-dimethylpyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-N4,N4-dimethylpyrimidine-2,4-diamine
• 2-N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]-4-N,4-N-dimethylpyrimidine-2,4-diamine

• Inchi： 1S/C15H20F2N6O/c1-23(2)11-5-8-18-14(20-11)19-9-12-21-13(22-24-12)10-3-6-15(16,17)7-4-10/h5,8,10H,3-4,6-7,9H2,1-2H3,(H,18,19,20)
• InChI Key： KJQLYQWKVCGILN-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=NOC(CNC3N=CC=C(N=3)N(C)C)=N2)CC1)F

Computed Properties

• Exact Mass: 338.16666561 g/mol
• Monoisotopic Mass: 338.16666561 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80
• Molecular Weight: 338.36

Additional information on N2-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-N4,N4-dimethylpyrimidine-2,4-diamine

N2-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-N4,N4-dimethylpyrimidine-2,4-diamine: A Novel Compound with Promising Therapeutic Potential

N2-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-N4,N4-dimethylpyrimidine-2,4-diamine (CAS No. 2034336-67-7) is a recently synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine diamines and is characterized by the presence of a 1,2,4-oxadiazole ring and a 4,4-difluorocyclohexyl moiety. These structural elements contribute to its distinct pharmacological properties and make it a promising candidate for further research and development.

The 1,2,4-oxadiazole ring is a well-known heterocyclic structure that has been extensively studied for its biological activities. It is known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of this ring into the molecular structure of N2-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-N4,N4-dimethylpyrimidine-2,4-diamine enhances its stability and bioavailability, making it an attractive target for drug discovery.

The 4,4-difluorocyclohexyl moiety is another key structural feature of this compound. Fluorinated cycloalkanes have been shown to improve the lipophilicity and metabolic stability of drug molecules. This is particularly important in the context of drug design, as it can enhance the compound's ability to cross biological membranes and reach its intended target. The presence of this moiety in N2-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-N4,N4-dimethylpyrimidine-2,4-diamine suggests that it may have improved pharmacokinetic properties compared to similar compounds without fluorination.

Recent studies have focused on the potential therapeutic applications of N2-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-N4,N4-dimethylpyrimidine-2,4-diamine. One area of particular interest is its activity against various cancer cell lines. Preliminary in vitro studies have shown that this compound exhibits significant cytotoxic effects on human breast cancer cells (MCF-7) and human colon cancer cells (HCT116). The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These findings suggest that N2-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-N4,N4-dimethylpyrimidine-2,4-diamine may have potential as an anticancer agent.

In addition to its anticancer properties, N2-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-N4,N4-dimethylpyrimidine-2,4-diamine has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in various diseases such as arthritis and inflammatory bowel disease (IBD). Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity makes it a potential candidate for the treatment of inflammatory disorders.

The pharmacokinetic profile of N2-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-N^?,^?-dimethylpyrimidine^?,^?-diamine has also been evaluated in preclinical studies. Results indicate that it has good oral bioavailability and a favorable half-life in animal models. These properties are essential for ensuring that the compound can be effectively delivered to the target site and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of N2-{[3-(�?,?,-difluorocyclohexy?)-?,?,?-oxadiazo?-?-y?]-methy?}-? ?,?-dimethy?pyrimidin?-?,?-diami?e, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N_?-{[3-(�?,?,-difluorocy?lohexy?)-?,?,?-o?adiazo?-?-y?]-methy?}-?_?,?_?-dimethy?pyrimidin?_?,?_?-diami?e (CAS No. 203^?_?^?_?????) represents a novel compound with significant potential in the treatment of various diseases. Its unique structural features and promising preclinical results make it an exciting candidate for further research and development in the field of medicinal chemistry.